Cas no 339018-54-1 (2-methoxy-4-{[2-(trifluoromethyl)quinazolin-4-yl]oxy}benzaldehyde)

• Product Name: 2-methoxy-4-{[2-(trifluoromethyl)quinazolin-4-yl]oxy}benzaldehyde
• CAS No: 339018-54-1
• CID: 4648536
• Update Time: 2025-06-27

2-methoxy-4-{[2-(trifluoromethyl)quinazolin-4-yl]oxy}benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-{[2-(trifluoromethyl)quinazolin-4-yl]oxy}benzaldehyde

Additional information on 2-methoxy-4-{[2-(trifluoromethyl)quinazolin-4-yl]oxy}benzaldehyde

Recent Advances in the Study of 2-methoxy-4-{[2-(trifluoromethyl)quinazolin-4-yl]oxy}benzaldehyde (CAS: 339018-54-1)

The compound 2-methoxy-4-{[2-(trifluoromethyl)quinazolin-4-yl]oxy}benzaldehyde (CAS: 339018-54-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 2-methoxy-4-{[2-(trifluoromethyl)quinazolin-4-yl]oxy}benzaldehyde, which serves as a key intermediate in the development of novel quinazoline derivatives. The presence of the trifluoromethyl group and the methoxybenzaldehyde moiety imparts distinct electronic and steric properties, making it a valuable scaffold for drug design. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the yield and purity of this compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-methoxy-4-{[2-(trifluoromethyl)quinazolin-4-yl]oxy}benzaldehyde exhibits promising inhibitory effects against various kinase targets, particularly those involved in cancer cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound showed potent activity against EGFR (epidermal growth factor receptor) mutants, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of next-generation kinase inhibitors.

Further investigations into the mechanism of action have revealed that the compound disrupts key signaling pathways, such as the PI3K/AKT and MAPK cascades, which are critical for tumor growth and survival. Molecular docking studies have provided insights into the binding interactions between 2-methoxy-4-{[2-(trifluoromethyl)quinazolin-4-yl]oxy}benzaldehyde and the ATP-binding site of target kinases, highlighting the importance of the quinazoline core and the trifluoromethyl group in stabilizing these interactions.

Beyond oncology, recent research has explored the potential applications of this compound in other therapeutic areas. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters investigated its anti-inflammatory properties, demonstrating significant suppression of pro-inflammatory cytokines in murine models. These results underscore the compound's multifunctional pharmacological profile and its potential for repurposing in diverse disease contexts.

Despite these promising findings, challenges remain in the development of 2-methoxy-4-{[2-(trifluoromethyl)quinazolin-4-yl]oxy}benzaldehyde as a therapeutic agent. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical evaluation. Ongoing research efforts are focused on designing derivatives with improved pharmacokinetic properties while retaining the compound's potent biological activity.

In conclusion, 2-methoxy-4-{[2-(trifluoromethyl)quinazolin-4-yl]oxy}benzaldehyde (CAS: 339018-54-1) represents a promising scaffold in medicinal chemistry, with demonstrated efficacy in targeting kinases and modulating inflammatory responses. Continued research into its synthetic pathways, biological mechanisms, and therapeutic potential will be crucial for advancing this compound toward clinical applications. This brief underscores the importance of interdisciplinary collaboration in translating fundamental chemical discoveries into viable drug candidates.